Cas no 22868-59-3 (5-(Diethylamino)furan-2-carbaldehyde)

• Product Name: 5-(Diethylamino)furan-2-carbaldehyde
• CAS No: 22868-59-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD02614961
• CID: 251319
• PubChem ID: 768638
• Update Time: 2025-05-21

5-(Diethylamino)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Diethylamino)furan-2-carbaldehyde
• 2-Furancarboxaldehyde,5-(diethylamino)-
• 5-(diethylamino)-2-furaldehyde
• 5-(diethylamino)-2-furaldehyde(SALTDATA: 0.04C5H3BrO2)
• 5-Diethylamino-furan-2-carbaldehyde
• AKOS000113556
• F2185-1062
• SMR000285335
• 5-Diethylamino-furan-2-carbaldehyde, AldrichCPR
• FT-0638259
• CSLVNCXGGVYESC-UHFFFAOYSA-N
• HMS2654C14
• BP-11062
• 5-(diethylamino)-2-furancarboxaldehyde
• A816392
• BS-36802
• CS-0076934
• SB61094
• SCHEMBL7653003
• E78355
• DTXSID40354317
• 22868-59-3
• MFCD02614961
• 2-Furancarboxaldehyde, 5-(diethylamino)-
• MLS000678300
• CHEMBL1341882
• 5-diethylamino-2-furaldehyde
• DB-046010
• STL509316

• MDL： MFCD02614961
• Inchi： 1S/C9H13NO2/c1-3-10(4-2)9-6-5-8(7-11)12-9/h5-7H,3-4H2,1-2H3
• InChI Key： CSLVNCXGGVYESC-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N(CC)CC

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.079
• Boiling Point: 278.4°C at 760 mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.543
• PSA: 33.45000
• LogP: 1.93830

5-(Diethylamino)furan-2-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(Diethylamino)furan-2-carbaldehyde

5-(Diethylamino)furan-2-carbaldehyde (CAS No: 22868-59-3)

5-(Diethylamino)furan-2-carbaldehyde, also known as CAS No: 22868-59-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with a diethylamino group and an aldehyde functional group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The furan ring in 5-(Diethylamino)furan-2-carbaldehyde is a key structural feature that contributes to its aromaticity and stability. The diethylamino group attached to the furan ring introduces electron-donating properties, which enhance the compound's reactivity in various chemical reactions. Additionally, the aldehyde group at position 2 of the furan ring provides a site for further functionalization, enabling the synthesis of more complex molecules.

Recent studies have highlighted the potential of 5-(Diethylamino)furan-2-carbaldehyde in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of antitumor agents and antibiotics. The compound's unique electronic properties make it an ideal candidate for designing molecules with specific pharmacokinetic profiles.

In the field of materials science, 5-(Diethylamino)furan-2-carbaldehyde has been utilized as a building block for the synthesis of advanced materials such as polymers and coordination complexes. Its ability to form stable bonds with metal ions has led to its application in creating metallopolymers with enhanced mechanical and thermal properties.

The synthesis of 5-(Diethylamino)furan-2-carbaldehyde typically involves multi-step reactions, including alkylation, alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In conclusion, 5-(Diethylamino)furan-2-carbaldehyde (CAS No: 22868-59-3) is a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for researchers in chemistry, materials science, and pharmacology. As ongoing research continues to uncover new potential uses for this compound, its importance in scientific advancements is expected to grow significantly.